molecular formula C10H15N3 B8453458 1,2,3,4-Tetrahydro-2-methyl-5,6-isoquinolinediamine

1,2,3,4-Tetrahydro-2-methyl-5,6-isoquinolinediamine

Cat. No.: B8453458
M. Wt: 177.25 g/mol
InChI Key: HTZXBYLANMNUNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,2,3,4-Tetrahydro-2-methyl-5,6-isoquinolinediamine is a useful research compound. Its molecular formula is C10H15N3 and its molecular weight is 177.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H15N3

Molecular Weight

177.25 g/mol

IUPAC Name

2-methyl-3,4-dihydro-1H-isoquinoline-5,6-diamine

InChI

InChI=1S/C10H15N3/c1-13-5-4-8-7(6-13)2-3-9(11)10(8)12/h2-3H,4-6,11-12H2,1H3

InChI Key

HTZXBYLANMNUNW-UHFFFAOYSA-N

Canonical SMILES

CN1CCC2=C(C1)C=CC(=C2N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the product from Example 10 (1.50 g, 5.24 mmol) and 20% Pd on carbon (0.30 g) in 100 mL of MeOH was hydrogenated at room temperature and pressure for 24 hours. The reaction mixture was filtered and the filtrate concentrated. The residue was partitioned between CHCl3 and saturated aqueous NaHCO3 solution. The organic phase was separated and the aqueous phase was extracted with additional CHCl3 and the combined organic extracts were dried (Na2SO4), filtered, and concentrated. The residue was filtered through a plug of silica gel eluting with 25% EtOH/EtOAc. The eluant was concentrated to give the title compound as an oil (0.45 g, 48%).
Name
product
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step Two
Quantity
0.3 g
Type
catalyst
Reaction Step Three
Yield
48%

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